2-benzyl-N,N'-bis[2-(methylthio)phenyl]malonamide

• IUPAC Name: 2-benzyl-N,N'-bis(2-methylsulfanylphenyl)propanediamide
• InChI: InChI=1S/C24H24N2O2S2/c1-29-21-14-8-6-12-19(21)25-23(27)18(16-17-10-4-3-5-11-17)24(28)26-20-13-7-9-15-22(20)30-2/h3-15,18H,16H2,1-2H3,(H,25,27)(H,26,28)
• InChI Key: MSNFEUXQJBPOFU-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=CC=C1NC(=O)C(CC2=CC=CC=C2)C(=O)NC3=CC=CC=C3SC
• Molecular Formula: C24H24N2O2S2
• Molecular Weight: 436.6 g/mol

Description

2-benzyl-N,N'-bis[2-(methylthio)phenyl]malonamide, also known as BTM, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields, including environmental monitoring, analytical chemistry, and medical diagnostics.

Mechanism of Action

2-benzyl-N,N'-bis[2-(methylthio)phenyl]malonamide acts as a chelating agent, forming stable complexes with heavy metal ions through the formation of coordination bonds. The fluorescence emission of 2-benzyl-N,N'-bis[2-(methylthio)phenyl]malonamide is significantly enhanced upon complex formation, allowing for the detection and quantification of heavy metal ions.
Biochemical and Physiological Effects:
2-benzyl-N,N'-bis[2-(methylthio)phenyl]malonamide has been shown to have low toxicity and minimal adverse effects on living organisms. However, its potential applications in medical diagnostics and therapeutics are still under investigation.

Advantages and Limitations for Lab Experiments

The advantages of using 2-benzyl-N,N'-bis[2-(methylthio)phenyl]malonamide in lab experiments include its high selectivity and sensitivity for heavy metal ion detection, as well as its ease of synthesis and purification. However, the limitations of using 2-benzyl-N,N'-bis[2-(methylthio)phenyl]malonamide include its relatively low quantum yield and photostability, which may affect its performance in long-term monitoring applications.

Future Directions

Future research directions for 2-benzyl-N,N'-bis[2-(methylthio)phenyl]malonamide include the development of more efficient synthesis methods, the optimization of its performance in environmental monitoring and medical diagnostics, and the exploration of its potential applications in drug delivery and therapeutics. Additionally, the use of 2-benzyl-N,N'-bis[2-(methylthio)phenyl]malonamide in combination with other chelating agents and fluorescent probes may lead to the development of more robust and versatile detection systems for heavy metal ions and other analytes.

Synthesis Methods

2-benzyl-N,N'-bis[2-(methylthio)phenyl]malonamide can be synthesized through a multistep reaction process involving the condensation of benzylamine, 2-(methylthio)phenylboronic acid, and malonamide. The synthesis method has been optimized to produce high yields of pure 2-benzyl-N,N'-bis[2-(methylthio)phenyl]malonamide with minimal byproducts.

Scientific Research Applications

2-benzyl-N,N'-bis[2-(methylthio)phenyl]malonamide has been extensively studied for its potential applications in environmental monitoring and analytical chemistry. It has been used as a selective and sensitive fluorescent probe for the detection of various heavy metal ions, such as copper, mercury, and lead, in water and soil samples. 2-benzyl-N,N'-bis[2-(methylthio)phenyl]malonamide has also been employed as a chiral selector in capillary electrophoresis for the separation of enantiomers of various drugs and amino acids.